Cas no 921835-13-4 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenyl)acetamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenyl)acetamide
• CAS No: 921835-13-4
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• CID: 5811866
• PubChem ID: 40887072
• Update Time: 2025-06-30

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenyl)acetamide
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-fluorophenyl)acetamide
• AKOS024632984
• F2261-0555
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenyl)acetamide
• 921835-13-4

• Inchi： 1S/C19H19FN2O3/c1-19(2)11-25-16-10-14(7-8-15(16)22-18(19)24)21-17(23)9-12-3-5-13(20)6-4-12/h3-8,10H,9,11H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： COSDCXRCJDUWMW-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)NC2=CC=1)(=O)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenyl)acetamide

N-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)-2-(4-Fluorophenyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 921835-13-4, known as N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of acetamides and features a complex bicyclic structure with a benzoxazepine core. The presence of a fluorophenyl group further enhances its potential for bioactivity and selectivity in biological systems.

Recent studies have highlighted the importance of benzoxazepine derivatives in drug discovery due to their unique pharmacokinetic profiles and ability to target specific biological pathways. The fluorophenyl group in this compound is particularly noteworthy as it contributes to both lipophilicity and electronic properties, which are critical for drug-receptor interactions. Furthermore, the dimethyl substitution on the benzoxazepine ring enhances stability and may influence the compound's metabolic profile.

The synthesis of this compound involves a multi-step process that typically includes the formation of the benzoxazepine ring followed by acylation with a fluorophenylacetamide moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the compound's identity and purity.

In terms of biological activity, N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-(4-fluorophenyl)acetamide has demonstrated promising results in vitro against various targets. For instance, studies have shown that it exhibits potent inhibitory activity against certain kinases involved in cancer progression. This suggests that it could be a potential candidate for anti-cancer drug development.

Moreover, computational modeling has played a pivotal role in understanding the molecular interactions of this compound.Docking studies reveal that the fluorophenyl group interacts favorably with hydrophobic pockets on target proteins, while the benzoxazepine core provides additional binding affinity through hydrogen bonding and π–π interactions. These insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

Another area of interest is the pharmacokinetic profile of this compound. Preclinical data indicate that it has moderate solubility and permeability properties, which are essential for oral bioavailability. However, its stability in plasma remains an area requiring further investigation to ensure suitability for therapeutic applications.

In conclusion,N-(3,3-dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,Benzoxazepin-Yl)-2-(4-fluorophenyl)Acetamide represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. As research continues to uncover its full potential,current findings suggest that it could serve as a valuable tool in developing novel therapeutics for various diseases.